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Compound of Interest

Compound Name: 3-Mercaptopropionic acid-d4

Cat. No.: B12314728 Get Quote

For Immediate Use by Laboratory Professionals

This guide provides essential safety and logistical information for the proper disposal of 3-
Mercaptopropionic acid-d4. Given its chemical properties, which are analogous to its non-

deuterated form, this substance is classified as a hazardous material and requires specialized

disposal procedures to ensure the safety of laboratory personnel and the protection of the

environment. Adherence to federal, state, and local regulations is mandatory.

I. Immediate Safety and Handling Precautions
3-Mercaptopropionic acid is toxic if swallowed and can cause severe skin burns and eye

damage[1][2][3]. It is also characterized by a strong, unpleasant stench[1]. Therefore, strict

adherence to safety protocols is paramount during handling and disposal.

Personal Protective Equipment (PPE): Before handling 3-Mercaptopropionic acid-d4, all

personnel must be equipped with the following PPE:

Eye and Face Protection: Tightly fitting safety goggles and a face shield (minimum 8-inch)

are required to protect against splashes[1][2].

Skin Protection: Wear chemical-resistant gloves and appropriate protective clothing to

prevent skin contact[1][2]. Contaminated clothing should be removed immediately and

washed before reuse[1][4].

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12314728?utm_src=pdf-interest
https://www.benchchem.com/product/b12314728?utm_src=pdf-body
https://www.benchchem.com/product/b12314728?utm_src=pdf-body
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/03/09202757/3-Mercaptopropionic_acid.pdf
https://www.cdhfinechemical.com/images/product/msds/19_1082056118_3-MERCAPTOPROPIONICACIDCASNO107-96-0MSDS.pdf
https://www.chemos.de/import/data/msds/GB_en/107-96-0-A0002910-GB-en.pdf
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/03/09202757/3-Mercaptopropionic_acid.pdf
https://www.benchchem.com/product/b12314728?utm_src=pdf-body
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/03/09202757/3-Mercaptopropionic_acid.pdf
https://www.cdhfinechemical.com/images/product/msds/19_1082056118_3-MERCAPTOPROPIONICACIDCASNO107-96-0MSDS.pdf
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/03/09202757/3-Mercaptopropionic_acid.pdf
https://www.cdhfinechemical.com/images/product/msds/19_1082056118_3-MERCAPTOPROPIONICACIDCASNO107-96-0MSDS.pdf
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/03/09202757/3-Mercaptopropionic_acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC125535000&productDescription=3-MERCAPTOPROPIONIC+ACID+500ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12314728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Protection: In case of inadequate ventilation or the generation of vapors or mists,

use a NIOSH (US) or EN 166 (EU) approved respirator[1][2].

All handling procedures should be conducted in a well-ventilated area or a chemical fume

hood[4][5]. Eyewash stations and safety showers must be readily accessible[4][5].

II. Quantitative Data Summary
The following table summarizes key quantitative data for 3-Mercaptopropionic acid, which is

relevant for its safe handling and disposal.

Property Value Source(s)

Melting Point/Freezing Point 15 - 18 °C (59 - 64 °F) [1][2]

Boiling Point
110 - 111 °C (230 - 232 °F) at

20 hPa (15 mmHg)
[1][2]

Flash Point 93 °C (199.4 °F) [5]

Aquatic Toxicity (EC50,

Daphnia)
39 mg/L, 48 hours [6]

Aquatic Toxicity (LC50, Fish) 67 mg/L, 96 hours [6]

UN Number 2922 or 3265 [1][6]

Transport Hazard Class 8 (Corrosive), 6.1 (Toxic) [1][2]

III. Spill and Emergency Procedures
In the event of a spill, immediate and appropriate action is crucial to mitigate risks.

Spill Response Protocol:

Evacuate and Ventilate: Evacuate non-essential personnel from the affected area and

ensure adequate ventilation[1][2].

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the

product to enter drains[1][2].
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Absorption: Soak up the spill with an inert absorbent material such as sand, universal binder,

or diatomite[1][3].

Collection: Collect the absorbed material and place it into a suitable, labeled, and closed

container for hazardous waste disposal[1][2].

Decontamination: Clean the spill area thoroughly.

IV. Disposal Protocol
The disposal of 3-Mercaptopropionic acid-d4 must be managed as hazardous waste in

compliance with all applicable regulations.

Step-by-Step Disposal Procedure:

Waste Collection:

Collect all surplus and non-recyclable 3-Mercaptopropionic acid-d4 in its original

container or a compatible, properly labeled waste container[7].

Do not mix with other waste streams unless compatibility is confirmed[7].

Contaminated materials, such as absorbent from spills and empty containers, must be

treated as hazardous waste and disposed of accordingly[6][8].

Storage:

Store waste containers in a designated and properly managed Satellite Accumulation

Area[9].

Keep containers tightly closed and upright to prevent leakage[1][2].

Professional Disposal:

Contact a licensed professional waste disposal service to arrange for the removal and

disposal of the hazardous waste[1][2].
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The recommended method of disposal is incineration in a chemical incinerator equipped

with an afterburner and scrubber[1].

Never dispose of 3-Mercaptopropionic acid-d4 down the drain or in the general waste

stream[8][9][10].

V. Experimental and Procedural Workflows
Logical Relationship for Disposal Decision-Making The following diagram illustrates the

decision-making process for the proper disposal of 3-Mercaptopropionic acid-d4.
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Segregate as Hazardous Waste

Yes
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No
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Accumulation Area
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closed containers

Contact Licensed Waste
Disposal Service

Arrange for Incineration

Click to download full resolution via product page

Caption: Disposal decision workflow for 3-Mercaptopropionic acid-d4.

This comprehensive guide is intended to provide clear, actionable information to ensure the

safe and compliant disposal of 3-Mercaptopropionic acid-d4. By adhering to these
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procedures, laboratories can maintain a safe working environment and fulfill their

environmental responsibilities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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